1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione

• IUPAC Name: 1-(4-fluorophenyl)-5-methylhexane-1,4-dione
• InChI: InChI=1S/C13H15FO2/c1-9(2)12(15)7-8-13(16)10-3-5-11(14)6-4-10/h3-6,9H,7-8H2,1-2H3
• InChI Key: WYAWZJWKVWBATK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CCC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol

Description

1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione is an organic compound characterized by the presence of a fluorinated phenyl group and a hexanedione backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione typically involves the reaction of 4-fluorobenzaldehyde with acetone in the presence of a base, followed by subsequent steps to introduce the hexanedione moiety. The reaction conditions often include the use of catalysts and specific temperature controls to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions with optimized conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and advanced purification methods are employed to produce the compound at a commercial scale.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can yield alcohol derivatives.

Substitution: Halogenation and other substitution reactions can introduce different functional groups to the phenyl ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine under controlled conditions.

Major Products: The major products formed from these reactions include various substituted phenyl derivatives, alcohols, and carboxylic acids, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism by which 1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione exerts its effects involves interactions with specific molecular targets and pathways. The fluorinated phenyl group can enhance binding affinity to certain receptors or enzymes, influencing biological activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

4-Fluoroamphetamine: A psychoactive research chemical with stimulant properties.

Fluorinated Pyridines: Compounds with applications in medicinal chemistry and agriculture.

Fluorophenyl Isocyanates: Used in the synthesis of various organic compounds.

Uniqueness: 1-(4-Fluorophenyl)-5-methyl-1,4-hexanedione is unique due to its specific structure, which combines a fluorinated phenyl group with a hexanedione backbone. This combination imparts distinct chemical properties, such as enhanced stability and reactivity, making it valuable for various applications in research and industry.